Cas no 2680725-45-3 (benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate)

• Product Name: benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate
• CAS No: 2680725-45-3
• MF: C₁₃H₁₄BrN₃O₂
• MW: 324.17316198349
• CID: 6213139
• PubChem ID: 144534021
• Update Time: 2025-06-11

benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294456
• 2680725-45-3
• benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate

• Inchi： 1S/C13H14BrN3O2/c1-16(12-11(14)8-15-17(12)2)13(18)19-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key： FCWLVFWICVPERR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.02694g/mol
• Monoisotopic Mass: 323.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.4Ų

Additional information on benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate

Comprehensive Overview of Benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate (CAS No. 2680725-45-3)

Benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate (CAS No. 2680725-45-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole core and carbamate functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a bromine substituent and a methyl group, enhances its reactivity and makes it a valuable building block in pharmaceutical and agricultural applications.

The growing interest in benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate can be attributed to its potential role in the development of novel pesticides and herbicides. Researchers are particularly intrigued by its mechanism of action, which involves targeting specific enzymes in pests and weeds. This aligns with the current global trend toward sustainable agriculture and the need for environmentally friendly crop protection solutions. As the demand for green chemistry and reduced pesticide residues increases, compounds like this are becoming increasingly relevant.

In the pharmaceutical sector, benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate is being explored for its potential as a precursor in the synthesis of drug candidates. The pyrazole moiety is a common feature in many FDA-approved drugs, particularly those targeting inflammatory diseases and cancer. Its ability to modulate biological pathways makes it a promising scaffold for drug discovery. Recent studies have highlighted its utility in the development of kinase inhibitors, which are a hot topic in precision medicine.

From a synthetic chemistry perspective, the carbamate group in benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate offers excellent stability and reactivity, making it a preferred choice for organic synthesis. Chemists appreciate its compatibility with a wide range of coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These attributes have led to its widespread use in high-throughput screening and combinatorial chemistry, where efficiency and yield are critical.

The compound's CAS number 2680725-45-3 is frequently searched in academic and industrial databases, reflecting its importance in chemical research. Users often inquire about its physical properties, such as melting point, solubility, and spectral data (NMR, IR, MS), which are essential for laboratory applications. Additionally, questions about its safety profile and handling precautions are common, underscoring the need for accurate and accessible information.

Another area of interest is the patent landscape surrounding benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate. Several patents have been filed for its use in agrochemical formulations and pharmaceutical compositions, indicating its commercial potential. Companies are actively investing in intellectual property to secure exclusive rights to its applications, which further drives research and development efforts.

In conclusion, benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)-N-methylcarbamate (CAS No. 2680725-45-3) is a compound of significant scientific and industrial interest. Its applications span agriculture, pharmaceuticals, and material science, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.